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Compound of Interest

Compound Name: Cyanazine

Cat. No.: B135985 Get Quote

A Comparative Environmental Risk Assessment
of Cyanazine and Other Triazine Herbicides
The environmental fate and ecological impact of agricultural herbicides are of paramount

concern for researchers, environmental scientists, and regulatory bodies. This guide provides a

comparative environmental risk assessment of cyanazine, a member of the triazine class of

herbicides, alongside two other widely used triazines: atrazine and simazine. By examining

their physicochemical properties, ecotoxicity, and mechanisms of action, this document aims to

offer an objective comparison to inform risk assessment and guide future research.

Physicochemical Properties: A Key to
Environmental Behavior
The environmental behavior of a pesticide, including its mobility and persistence, is largely

dictated by its physicochemical properties. The table below summarizes key parameters for

cyanazine, atrazine, and simazine.
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Property Cyanazine Atrazine Simazine

Water Solubility (mg/L

at 20-25°C)
171 33 5

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc,

mL/g)

190 100 130

Vapor Pressure (mPa

at 20°C)
0.213 0.039 0.00081

Log Kow 2.22 2.61 2.18

Analysis: Atrazine's higher water solubility compared to simazine makes it more prone to

surface runoff. Cyanazine is moderately soluble in water. Simazine, being weakly soluble,

tends to be more bound to sediment. The Koc values indicate that all three herbicides have a

low to moderate potential for adsorption to soil organic carbon, suggesting a potential for

leaching into groundwater.

Ecotoxicity Profile: Impact on Non-Target
Organisms
The ecotoxicity of these herbicides to non-target organisms is a critical component of their

environmental risk assessment. The following table presents a summary of acute toxicity data

(LC50/EC50) for representative aquatic organisms. It is important to note that toxicity can vary

based on the specific formulation of the herbicide product.
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Organism Endpoint
Cyanazine
(µg/L)

Atrazine (µg/L)
Simazine
(µg/L)

Freshwater

Algae (e.g.,

Pseudokirchnerie

lla subcapitata)

72-hr EC50

(Growth

Inhibition)

10 - 40 43 - 76 160 - 320

Freshwater

Invertebrate

(Daphnia magna)

48-hr EC50

(Immobilization)
84,000 7,000 - 40,000 1,000 - 3,700

Freshwater Fish

(e.g., Rainbow

Trout,

Oncorhynchus

mykiss)

96-hr LC50 9,000 4,500 - 13,000 6,600

Analysis: Cyanazine and atrazine generally exhibit higher toxicity to freshwater algae

compared to simazine. For the freshwater invertebrate Daphnia magna, simazine appears to

be the most toxic of the three. In freshwater fish, the acute toxicity of the three compounds is in

a similar range, with atrazine showing a slightly higher toxicity in some studies.

Experimental Protocols for Ecotoxicity Testing
The ecotoxicity data presented above are typically generated following standardized test

guidelines to ensure comparability and reliability. The Organisation for Economic Co-operation

and Development (OECD) provides a set of internationally recognized protocols for testing the

effects of chemicals on various organisms.

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater microalgae or

cyanobacteria.

Test Organism: Typically Pseudokirchneriella subcapitata or other green algae.
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Procedure: Exponentially growing algal cultures are exposed to a range of concentrations of

the test substance in a nutrient-rich medium for 72 hours under continuous illumination and

controlled temperature.

Endpoint: The primary endpoint is the inhibition of growth, measured as a reduction in cell

density or biomass, compared to a control. From this, the EC50 (the concentration causing a

50% reduction in growth) is calculated.

Replicates: At least three replicates are used for each test concentration and the control.

OECD 202: Daphnia sp. Acute Immobilisation Test
This protocol assesses the acute toxicity of a substance to small freshwater crustaceans.

Test Organism:Daphnia magna is a commonly used species.

Procedure: Young daphnids (less than 24 hours old) are exposed to a series of

concentrations of the test substance for 48 hours.

Endpoint: The key endpoint is immobilization, defined as the inability of the daphnids to swim

after gentle agitation of the test vessel. The EC50 for immobilization is determined at 24 and

48 hours.

Conditions: The test is conducted in a defined medium under controlled temperature and

light conditions.

OECD 203: Fish, Acute Toxicity Test
This guideline details a method for determining the acute lethal toxicity of a substance to fish.

Test Organism: Common species include Rainbow Trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).

Procedure: Fish are exposed to a range of concentrations of the test substance, typically for

96 hours.

Endpoint: The primary endpoint is mortality. The LC50 (the concentration that is lethal to

50% of the test fish) is calculated at various time points (e.g., 24, 48, 72, and 96 hours).
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Test Design: The test is usually conducted as a semi-static or flow-through system to

maintain stable concentrations of the test substance.
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OECD 201: Algal Growth Inhibition OECD 202: Daphnia Immobilization OECD 203: Fish Acute Toxicity

Prepare Algal Culture

Expose to Triazine Concentrations (72h)

Measure Growth Inhibition (Cell Density)

Calculate 72-hr EC50

Culture Daphnia magna (<24h old)

Expose to Triazine Concentrations (48h)

Observe Immobilization

Calculate 48-hr EC50

Acclimate Test Fish

Expose to Triazine Concentrations (96h)

Record Mortality

Calculate 96-hr LC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b135985?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

